Methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate
• InChI: InChI=1S/C8H10N2O3/c1-5(11)6-3-4-7(10-9-6)8(12)13-2/h3-5,11H,1-2H3
• InChI Key: BSASLDPKOJXFBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(C=C1)C(=O)OC)O

Description

Methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 6-acetylpyridazine-3-carboxylate (0.8 g, 4.4 mmol) in methanol (30 mL) was added sodium borohydride (340 mg, 8.8 mmol) at −70° C. under nitrogen gas protected. The mixture solution was stirred for 3 hours at −70° C., then poured into ethyl acetate (50 mL) and water (50 mL). Separated organic layer was dried over sodium sulfate and concentrated to dry. The residue was purified by column chromatography (silica-gel, petroleum/ethyl acetate=5:) to give methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate as a white solid (200 mg, 25%). 1H NMR (300 MHz, CDCl3): δ 8.22 (d, J=9 Hz, 1H), 7.93 (d, J=9 Hz, 1H), 5.07 (m, 1H), 3.96 (s, 3H), 1.46 (d, J=6 Hz, 3H).